Cas no 65220-86-2 (1-(2,2,2-Trifluoroacetyl)piperidin-4-one)

• Product Name: 1-(2,2,2-Trifluoroacetyl)piperidin-4-one
• CAS No: 65220-86-2
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• MDL: MFCD09971275
• CID: 501464
• PubChem ID: 329776860
• Update Time: 2025-04-19

1-(2,2,2-Trifluoroacetyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroacetyl)piperidin-4-one
• 1-(Trifluoroacetyl)-4-piperidinone
• 1-(trifluoroacetyl)-4-piperidinone(SALTDATA: FREE)
• 1-(Trifluoroacetyl)piperidin-4-one
• 4-Piperidinone,1-(2,2,2-trifluoroacetyl)-
• A1-09069
• SCHEMBL422791
• CS-0205723
• BB 0240483
• N-trifluoroacetyl-4-piperidone
• AS-30316
• 1-(trifluoroacetyl)-4-piperidone
• 1-(Trifluoroacetyl)-4-piperidinone, AldrichCPR
• MFCD09971275
• 1-Trifluoroacetyl-4-piperidone
• SB41237
• 1-(2,2,2-trifluoroacetyl)-piperidin-4-one
• FT-0678931
• 1-(2,2,2-Trifluoro-acetyl)-piperidin-4-one
• AKOS000321438
• 65220-86-2
• DTXSID00567926

• MDL： MFCD09971275
• Inchi： 1S/C7H8F3NO2/c8-7(9,10)6(13)11-3-1-5(12)2-4-11/h1-4H2
• InChI Key： LUOSNGFOANFUES-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 195.05100
• Monoisotopic Mass: 195.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 234.4±35.0 °C at 760 mmHg
• Flash Point: 95.5±25.9 °C
• PSA: 37.38000
• LogP: 0.67810
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(2,2,2-Trifluoroacetyl)piperidin-4-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)